Cas no 2171578-15-5 (tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro5.5undecane-8-carboxylate)

• Product Name: tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro5.5undecane-8-carboxylate
• CAS No: 2171578-15-5
• MF: C₁₄H₂₆N₂O₆S
• MW: 350.431043148041
• CID: 5565590
• PubChem ID: 165596422
• Update Time: 2025-05-20

tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro5.5undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171578-15-5
• tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro[5.5]undecane-8-carboxylate
• EN300-1623978
• tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro5.5undecane-8-carboxylate

• Inchi： 1S/C14H26N2O6S/c1-13(2,3)22-12(17)16-6-4-5-14(9-16)10-20-7-11(21-14)8-23(15,18)19/h11H,4-10H2,1-3H3,(H2,15,18,19)
• InChI Key： PRRKFGDTZFADAQ-UHFFFAOYSA-N
• SMILES： S(CC1COCC2(CN(C(=O)OC(C)(C)C)CCC2)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 350.15115773g/mol
• Monoisotopic Mass: 350.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 117Ų

Additional information on tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro5.5undecane-8-carboxylate

Comprehensive Overview of tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro[5.5]undecane-8-carboxylate (CAS No. 2171578-15-5)

The compound tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro[5.5]undecane-8-carboxylate (CAS No. 2171578-15-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique spirocyclic structure and functional groups, including the sulfamoyl and carboxylate moieties, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing novel bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

One of the key features of tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro[5.5]undecane-8-carboxylate is its spiro[5.5]undecane core, which provides a rigid framework that can enhance binding affinity to biological targets. This structural motif is often explored in the design of GPCR modulators and kinase inhibitors, addressing current trends in precision medicine. The sulfamoyl group further contributes to its potential as a protease inhibitor, aligning with the growing demand for targeted therapies in oncology and infectious diseases.

In recent years, the scientific community has shown heightened interest in spirocyclic compounds due to their 3D complexity and drug-like properties. The tert-butyl ester protection in this molecule also offers synthetic flexibility, enabling efficient deprotection strategies during late-stage functionalization. This aligns with the industry's focus on green chemistry and atom economy, as researchers seek sustainable methods to optimize molecular architectures.

The 1,4-dioxa ring system within tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro[5.5]undecane-8-carboxylate introduces polarity and hydrogen-bonding capabilities, which are critical for improving solubility and bioavailability—two major challenges in modern drug development. These properties are particularly relevant given the rising demand for orally bioavailable drugs and BBB-penetrating agents for neurological applications.

From a synthetic chemistry perspective, the compound's aza-spirocyclic scaffold presents opportunities for diversity-oriented synthesis, a strategy widely adopted in fragment-based drug discovery. Its CAS No. 2171578-15-5 serves as a unique identifier for researchers tracking structure-activity relationships (SAR) in proprietary libraries. The integration of computational chemistry and AI-driven molecular design has further amplified interest in such structurally complex intermediates.

As the pharmaceutical industry shifts toward personalized medicine, compounds like tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro[5.5]undecane-8-carboxylate gain prominence for their ability to serve as molecular scaffolds in high-throughput screening. Its relevance extends to bioconjugation techniques, where the sulfamoyl group can be leveraged for targeted drug delivery systems—a hot topic in nanomedicine research.

In conclusion, tert-butyl 2-(sulfamoylmethyl)-1,4-dioxa-8-azaspiro[5.5]undecane-8-carboxylate (CAS No. 2171578-15-5) represents a sophisticated chemical tool with multifaceted applications. Its structural attributes cater to contemporary needs in drug discovery, medicinal chemistry, and material science, making it a compound of enduring scientific and industrial value.